Cas no 2375248-62-5 (Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide)

• Product Name: Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide
• CAS No: 2375248-62-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6612274
• PubChem ID: 145874341
• Update Time: 2025-10-25

Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2375248-62-5
• EN300-7356074
• rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide
• Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide

• Inchi： 1S/C8H16N2O2/c1-10(2)8(12)3-6-4-9-5-7(6)11/h6-7,9,11H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： IQZYJNQQHYZZDG-RNFRBKRXSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(N(C)C)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 52.6Ų

Additional information on Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide

Comprehensive Overview of Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide (CAS No. 2375248-62-5): Structure, Applications, and Research Insights

The compound Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide (CAS No. 2375248-62-5) is a chiral pyrrolidine derivative with a hydroxyl group at the 4-position and a dimethylacetamide moiety. Its unique structural features make it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of both hydroxyl and amide functional groups enhances its potential as a building block for drug discovery, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies highlight the growing demand for chiral intermediates like Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide due to their role in asymmetric synthesis. Researchers are exploring its utility in stereoselective reactions, where the 3D configuration of the molecule influences biological activity. This aligns with the broader trend of precision medicine, where enantiopure compounds are critical for reducing off-target effects.

From a synthetic chemistry perspective, the compound’s hydroxypyrrolidine core is a versatile scaffold. It is frequently employed in the development of GPCR-targeted drugs and neurotransmitter modulators. The N,N-dimethylacetamide group further contributes to its solubility and bioavailability, making it a candidate for oral drug formulations. These properties are particularly relevant in the context of neurodegenerative disease research, a hot topic in 2024.

In computational chemistry, Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide has been modeled for molecular docking studies to predict interactions with proteins like dopamine receptors and serotonin transporters. Such applications are driving interest in AI-driven drug design, a field gaining traction due to advancements in machine learning algorithms for virtual screening.

Safety and green chemistry are also key considerations. The compound’s synthetic routes are being optimized to minimize waste, reflecting the industry’s shift toward sustainable manufacturing. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) metrics in pharmaceutical production.

For researchers sourcing CAS No. 2375248-62-5, quality control is paramount. Analytical techniques such as HPLC and chiral chromatography are essential to verify enantiomeric purity, a frequent query among buyers. Additionally, the compound’s stability under various storage conditions is a common concern addressed in technical datasheets.

In summary, Rac-2-[(3r,4s)-4-hydroxypyrrolidin-3-yl]-n,n-dimethylacetamide exemplifies the intersection of structural complexity and therapeutic potential. Its applications span drug development, material science, and catalysis, making it a valuable asset in modern chemistry. As the demand for tailor-made molecules grows, this compound is poised to remain a focal point in both academic and industrial research.